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Compound of Interest

Compound Name: 1-(4-Bromophenyl)ethanol

Cat. No.: B1212655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling point data for 1-
(4-bromophenyl)ethanol, a key intermediate in pharmaceutical and chemical synthesis.[1][2]

The document outlines detailed experimental protocols for the determination of these physical

properties and presents a logical workflow for its application in drug development.

Physicochemical Data of 1-(4-Bromophenyl)ethanol
The melting and boiling points are critical parameters for the identification, purification, and

handling of 1-(4-bromophenyl)ethanol. A summary of these properties is presented below.

Physical Property Value Conditions

Melting Point 36-38 °C (lit.)[2][3]

Boiling Point 119-121 °C at 7 mm Hg (lit.)[2][3]

119-134 °C
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The following sections detail the methodologies for the determination of the melting and boiling

points of 1-(4-bromophenyl)ethanol.

Melting Point Determination
The melting point of a solid is the temperature range over which it transitions from a solid to a

liquid. This property is a crucial indicator of purity.[4] For 1-(4-bromophenyl)ethanol, a
crystalline solid at room temperature, the capillary method is a standard and accurate

technique.[4][5]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)[4]

Capillary tubes (sealed at one end)[6]

Thermometer (calibrated)

1-(4-Bromophenyl)ethanol sample (powdered)

Mortar and pestle

Procedure:

Sample Preparation: A small amount of 1-(4-bromophenyl)ethanol is finely powdered using

a mortar and pestle to ensure uniform heat distribution.[5]

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end,

aiming for a sample height of 2-3 mm.[4]

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer bulb.

Heating and Observation: The sample is heated rapidly to a temperature approximately 15-

20°C below the expected melting point. The heating rate is then reduced to 1-2°C per minute

to allow for thermal equilibrium.[5]
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Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has transitioned to

a liquid is recorded as the end of the melting range. For a pure compound, this range is

typically narrow, within 0.5-2°C.[4]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. For 1-(4-bromophenyl)ethanol,
which has a boiling point above 100°C, a distillation-based method or a micro-boiling point

determination can be employed, especially considering the boiling point is reported at reduced

pressure.[2][3]

Apparatus and Materials:

Small-scale distillation apparatus or a Thiele tube setup

Heating mantle or oil bath

Thermometer (calibrated)

Boiling chips or a capillary tube (sealed at one end)

1-(4-Bromophenyl)ethanol sample

Vacuum source (for reduced pressure determination)

Procedure (Micro-Boiling Point):

Sample Preparation: A small amount of 1-(4-bromophenyl)ethanol is placed in a small test

tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed open-end down into the

liquid.

Heating: The test tube is attached to a thermometer and heated in a controlled manner using

a heating bath.
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Observation: As the liquid heats, air trapped in the capillary tube will expand and exit as a

stream of bubbles. The heating is continued until a steady stream of bubbles emerges.

Cooling and Data Recording: The heat source is removed, and the liquid is allowed to cool.

The temperature at which the bubbling stops and the liquid begins to enter the capillary tube

is recorded as the boiling point.[7]

Application in Drug Development: A Workflow
1-(4-Bromophenyl)ethanol serves as a crucial building block in the synthesis of more complex

molecules, particularly in the pharmaceutical industry for the development of new drugs.[1][2]

Its structure is valuable for creating compounds with potential therapeutic activities.

Below is a diagram illustrating a generalized workflow for the utilization of 1-(4-
bromophenyl)ethanol in a drug discovery and development process.

Workflow: 1-(4-Bromophenyl)ethanol in Drug Development
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Caption: A generalized workflow illustrating the role of 1-(4-bromophenyl)ethanol as a starting

material in the drug discovery and development pipeline.

This guide provides essential physicochemical data and methodologies for researchers and

professionals working with 1-(4-bromophenyl)ethanol. The presented workflow highlights its

significance as a foundational molecule in the synthesis of novel therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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